Cas no 885275-42-3 (1-Propanone,3-phenyl-1-(2-quinoxalinyl)-)

• Product Name: 1-Propanone,3-phenyl-1-(2-quinoxalinyl)-
• CAS No: 885275-42-3
• MF: C₁₇H₁₄N₂O
• MW: 262.305863857269
• CID: 711261
• PubChem ID: 9903357
• Update Time: 2025-07-17

1-Propanone,3-phenyl-1-(2-quinoxalinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,3-phenyl-1-(2-quinoxalinyl)-
• 3-PHENYL-1-QUINOXALIN-2-YL-PROPAN-1-ONE
• 3-phenyl-1-quinoxalin-2-ylpropan-1-one
• 1-Propanone,3-phenyl-1-(2-quinoxalinyl)
• 885275-42-3
• DTXSID20432622
• 3-phenyl-1-(quinoxalin-2-yl)propan-1-one
• AB27672

• Inchi： 1S/C17H14N2O/c20-17(11-10-13-6-2-1-3-7-13)16-12-18-14-8-4-5-9-15(14)19-16/h1-9,12H,10-11H2
• InChI Key： SPTLQADZHGOUPT-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC2C=CC=CC=2N=1)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 262.11100
• Monoisotopic Mass: 262.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.1
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 42.85000
• LogP: 3.44530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 1-Propanone,3-phenyl-1-(2-quinoxalinyl)-

Comprehensive Analysis of 1-Propanone,3-phenyl-1-(2-quinoxalinyl)- (CAS No. 885275-42-3): Properties, Applications, and Industry Trends

1-Propanone,3-phenyl-1-(2-quinoxalinyl)- (CAS No. 885275-42-3) is a specialized organic compound gaining attention in pharmaceutical and material science research. This quinoxaline derivative exhibits unique structural features, combining a phenylpropanone backbone with a quinoxalinyl moiety, which contributes to its potential in diverse applications. Researchers are increasingly exploring its role as a building block for advanced materials and bioactive molecules.

The compound's molecular structure features a ketone functional group adjacent to both aromatic systems, making it valuable for heterocyclic synthesis. Recent studies highlight its utility in developing fluorescence probes and electronic materials, aligning with growing interest in organic semiconductors and optoelectronic devices. The quinoxaline component particularly enhances π-conjugation, a property crucial for charge transport materials in emerging technologies.

In pharmaceutical contexts, 1-Propanone,3-phenyl-1-(2-quinoxalinyl)- serves as a precursor for kinase inhibitor development. Its structural similarity to known biologically active quinoxalines makes it relevant to drug discovery pipelines targeting various diseases. The compound's structure-activity relationship (SAR) is currently under investigation, with particular focus on modifications to the propanone linker and aryl substitutions.

From a synthetic chemistry perspective, this compound demonstrates interesting reactivity patterns. The α,β-unsaturated ketone system allows for diverse nucleophilic additions, while the quinoxaline nitrogen atoms participate in coordination chemistry. These characteristics make it valuable for constructing metal-organic frameworks (MOFs) and catalytic systems, addressing current demands in green chemistry and sustainable processes.

Analytical characterization of CAS No. 885275-42-3 typically involves HPLC purification, mass spectrometry, and NMR spectroscopy. The compound shows distinct UV-Vis absorption bands between 250-400 nm, a property exploited in photophysical applications. Thermal analysis reveals good stability up to 200°C, suggesting compatibility with various material processing techniques.

Industry trends indicate growing demand for such functionalized heterocycles, driven by advancements in personalized medicine and smart materials. The compound's structure-property relationships are being optimized for specific applications through computational chemistry approaches, including density functional theory (DFT) calculations. These studies help predict its behavior in biological systems and electronic devices.

Environmental and safety assessments of 1-Propanone,3-phenyl-1-(2-quinoxalinyl)- follow standard chemical handling protocols. While not classified as hazardous under current regulations, proper laboratory practices should be maintained during its use. The compound's biodegradability profile and ecotoxicological data are areas of ongoing research, particularly regarding its potential environmental impact.

Commercial availability of CAS No. 885275-42-3 has increased in response to research demand, with suppliers offering various purity grades and packaging options. Current market analysis suggests steady growth in the fine chemicals sector for such specialized research compounds, paralleling expansion in biotech and nanotechnology industries.

Future research directions for this compound include exploration of its supramolecular chemistry properties and potential in energy storage systems. The quinoxaline-propanone hybrid structure may offer advantages for redox-active materials in battery technologies, an area of intense global interest. Additionally, its pharmacophore potential continues to be evaluated against various biological targets.

In summary, 1-Propanone,3-phenyl-1-(2-quinoxalinyl)- represents an important chemical entity at the intersection of multiple scientific disciplines. Its versatile molecular architecture and tunable properties position it as a valuable tool for addressing contemporary challenges in healthcare, advanced materials, and sustainable technology development.